Cas no 603-67-8 (Diethyl 2-Nitromalonate)

• Product Name: Diethyl 2-Nitromalonate
• CAS No: 603-67-8
• MF: C₇H₁₁NO₆
• MW: 205.165342569351
• MDL: MFCD00009142
• CID: 38724
• PubChem ID: 24856491
• Update Time: 2025-05-17

Diethyl 2-Nitromalonate Chemical and Physical Properties

Names and Identifiers

• Diethyl 2-nitromalonate
• diethyl 2-nitropropanedioate
• Diethyl nitromalonate
• DIMETHYL NITROMALONATE
• Propanedioic acid, nitro-, diethyl ester
• DAKKWKYIQGMKOS-UHFFFAOYSA-N
• C7H11NO6
• PubChem22699
• DIETHYLNITROMALONATE
• Diethyl 2-nitromalonate #
• 2-Nitromalonic acid diethyl
• Diethyl nitromalonate, 97%
• DAKKWKYIQGMKOS-UHFFFAOYSA-
• 1,3-diethyl 2-nitropropanedioate
• 8994AB
• NSC140874
• R8KBC6QY33
• 1-(4-FLUORO-BENZYLAMINO)-CYCLOHEXANECARBOXYLICACIDHYDROCHLORIDE
• A832708
• CS-0151898
• UNII-R8KBC6QY33
• DTXSID20209058
• AS-57481
• Malonic acid, nitro-, diethyl ester
• FT-0632504
• AM20080888
• MFCD00009142
• InChI=1/C7H11NO6/c1-3-13-6(9)5(8(11)12)7(10)14-4-2/h5H,3-4H2,1-2H3
• 603-67-8
• Diethyl2-nitromalonate
• NSC-140874
• AKOS016010095
• Propanedioic acid, 2-nitro-, 1,3-diethyl ester
• NSC 140874
• EINECS 210-052-8
• Nitromalonic acid diethyl ester
• SY107332
• SCHEMBL1226242
• 2-nitro-propanedioic acid diethyl ester
• AKOS015915619
• NS00034343
• DB-023071
• 210-052-8
• DTXCID40131549
• Diethyl 2-Nitromalonate

• MDL： MFCD00009142
• Inchi： 1S/C7H11NO6/c1-3-13-6(9)5(8(11)12)7(10)14-4-2/h5H,3-4H2,1-2H3
• InChI Key： DAKKWKYIQGMKOS-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)OCC)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 205.05900
• Monoisotopic Mass: 205.05863707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1
• Topological Polar Surface Area: 98.4

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.174 g/mL at 25 °C(lit.)
• Boiling Point: 78-80 °C/0.2 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.428(lit.)
• PSA: 98.42000
• LogP: 0.28110

Diethyl 2-Nitromalonate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Additional information on Diethyl 2-Nitromalonate

Diethyl 2-Nitromalonate (CAS No: 603-67-8) - A Versatile Intermediate in Modern Chemical Synthesis

Diethyl 2-Nitromalonate, chemically identified by the CAS number 603-67-8, is a significant intermediate in the realm of organic synthesis. This compound, characterized by its nitro and ester functional groups, has garnered considerable attention due to its utility in constructing complex molecular architectures. The nitro group introduces a region of electrophilic character, making it a valuable reagent in various synthetic transformations, while the ester moiety provides a handle for further derivatization. The interplay between these functional groups enables the compound to serve as a versatile building block in pharmaceutical and agrochemical applications.

The synthesis of Diethyl 2-Nitromalonate typically involves the nitration of diethyl malonate, a process that requires careful control of reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have focused on optimizing these conditions to minimize side reactions and improve overall efficiency. For instance, the use of catalytic systems has been explored to enhance the regioselectivity of nitration, thereby facilitating the production of Diethyl 2-Nitromalonate with minimal byproducts.

In the pharmaceutical industry, Diethyl 2-Nitromalonate plays a pivotal role as a precursor in the synthesis of various bioactive molecules. Its nitro group can be readily reduced to an amine, which can then be further functionalized to introduce other pharmacophoric elements. This transformation has been utilized in the development of novel therapeutic agents targeting diverse biological pathways. Additionally, the ester functionality allows for hydrolysis or transesterification reactions, enabling the introduction of different substituents and tailoring the molecular properties for specific applications.

Recent research has highlighted the utility of Diethyl 2-Nitromalonate in heterocyclic chemistry. The compound serves as an effective scaffold for constructing nitrogen-containing heterocycles, which are prevalent in many pharmacologically active compounds. For example, it has been employed in the synthesis of pyrazole derivatives, which exhibit a wide range of biological activities, including anti-inflammatory and antimicrobial properties. The ability to incorporate various substituents into these heterocycles through subsequent reactions underscores the versatility of Diethyl 2-Nitromalonate as a synthetic intermediate.

The agrochemical sector also benefits from the use of Diethyl 2-Nitromalonate. Its incorporation into pesticide and herbicide formulations leverages its reactivity to create compounds that are both effective and environmentally friendly. By modifying its structure through further chemical transformations, researchers have developed novel agrochemicals that offer improved efficacy while minimizing ecological impact. This aligns with global trends toward sustainable agricultural practices and underscores the importance of compounds like Diethyl 2-Nitromalonate in addressing modern challenges.

The analytical characterization of Diethyl 2-Nitromalonate is another critical aspect that ensures its quality and applicability in various synthetic processes. Modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm its identity and purity. These methods provide detailed insights into its molecular structure and help ensure that it meets the stringent requirements for industrial and research applications.

Future directions in the study of Diethyl 2-Nitromalonate are likely to focus on developing more efficient synthetic routes and exploring new applications in drug discovery and material science. The growing demand for sustainable chemical processes will drive innovation in this area, potentially leading to greener synthetic methodologies that reduce waste and energy consumption. Furthermore, advancements in computational chemistry may enable more precise predictions of reaction outcomes, optimizing the use of Diethyl 2-Nitromalonate in complex synthetic strategies.

In conclusion, Diethyl 2-Nitromalonate (CAS No: 603-67-8) is a multifaceted compound with significant utility across multiple industries. Its unique structural features make it an invaluable intermediate for constructing complex molecules in pharmaceuticals, agrochemicals, and materials science. As research continues to uncover new applications and synthetic possibilities, this compound is poised to remain a cornerstone of modern chemical synthesis.